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Compound of Interest

Compound Name: Boc-3,5-diiodo-L-tyrosine

Cat. No.: B558194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-tert-

butoxycarbonyl-3,5-diiodo-L-tyrosine (Boc-3,5-diiodo-L-tyrosine), a critical building block in

the development of iodinated compounds, including radiopharmaceuticals and peptide-based

therapeutics. This document details the experimental protocols for the two-step synthesis,

presents quantitative data in a structured format, and visualizes the synthetic workflow.

Overview of the Synthetic Pathway
The synthesis of Boc-3,5-diiodo-L-tyrosine is typically achieved through a two-step process.

The first step involves the protection of the amino group of L-tyrosine with a tert-butoxycarbonyl

(Boc) group. The resulting Boc-L-tyrosine is then subjected to electrophilic iodination to

introduce two iodine atoms onto the phenolic ring at the 3 and 5 positions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b558194?utm_src=pdf-interest
https://www.benchchem.com/product/b558194?utm_src=pdf-body
https://www.benchchem.com/product/b558194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


L-Tyrosine Boc-L-tyrosine Step 1: Boc Protection Boc-3,5-diiodo-L-tyrosine Step 2: Diiodination

Reactants

Reagents

L-Tyrosine

Boc-L-tyrosine

 Boc Protection

(Boc)₂O
 Boc Protection

K₂CO₃ or NaOH

Dioxane / H₂O
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Boc-L-tyrosine Boc-3,5-diiodo-L-tyrosine Diiodination

I₂

Ag₂SO₄

Methanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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